Cas no 2149589-57-9 (1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride)

• Product Name: 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride
• CAS No: 2149589-57-9
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5193850
• Update Time: 2025-10-21

1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride

• Inchi： 1S/C7H11N3.ClH/c1-10-5-9-4-6(10)7(8)2-3-7;/h4-5H,2-3,8H2,1H3;1H
• InChI Key： XKKLUEAVSGAULD-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1=CN=CN1C.Cl

Additional information on 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride

Research Brief on 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride (CAS: 2149589-57-9): Recent Advances and Applications

1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride (CAS: 2149589-57-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropanamine structure linked to a methylimidazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets. The compound's structural features make it a versatile scaffold for drug discovery, enabling the exploration of its pharmacological properties and mechanisms of action.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride on a range of protein kinases implicated in cancer and inflammatory diseases. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity. Results indicated that the compound exhibited moderate to high inhibitory activity against several kinases, including JAK2 and PI3Kγ, suggesting its potential as a lead compound for further optimization. The study also highlighted the importance of the cyclopropanamine moiety in enhancing the compound's metabolic stability and bioavailability.

Another significant advancement was reported in a 2023 study published in ACS Chemical Neuroscience, which explored the compound's potential as a modulator of serotonin receptors. The research team synthesized a series of derivatives based on the 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride scaffold and evaluated their binding affinity for 5-HT receptors. The findings revealed that certain derivatives exhibited high selectivity for 5-HT2A and 5-HT2C receptors, which are critical targets for treating psychiatric disorders such as depression and schizophrenia. The study underscored the compound's versatility in CNS drug discovery and its potential to address unmet medical needs in mental health.

Beyond its therapeutic applications, 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride has also been investigated for its role in chemical biology tools. A recent publication in Chemical Communications described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe, designed by conjugating the compound with a fluorophore, demonstrated high sensitivity and specificity for ROS, enabling real-time monitoring of oxidative stress in live cells. This application opens new avenues for studying oxidative stress-related diseases and screening antioxidant compounds.

In conclusion, recent research on 1-(3-Methylimidazol-4-yl)cyclopropanamine hydrochloride (CAS: 2149589-57-9) highlights its multifaceted potential in drug discovery and chemical biology. Its unique structural features, combined with its demonstrated bioactivity, make it a valuable scaffold for developing novel therapeutics and research tools. Future studies are expected to further explore its pharmacological properties, optimize its derivatives, and expand its applications in addressing complex diseases. The compound's growing prominence in the field underscores the importance of continued investment in its research and development.